Cas no 874467-97-7 (N-cyclohexyl-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide)

• Product Name: N-cyclohexyl-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• CAS No: 874467-97-7
• MF: C₁₆H₁₈F₃N₅OS
• MW: 385.407231807709
• CID: 5447450
• PubChem ID: 6491335
• Update Time: 2025-10-29

N-cyclohexyl-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 874467-97-7
• N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• VU0507880-1
• N-cyclohexyl-2-[1-[2-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylacetamide
• F3040-4679
• AKOS000739851
• N-cyclohexyl-2-((1-(2-(trifluoromethyl)phenyl)-1H-tetrazol-5-yl)thio)acetamide
• STL120404
• N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}sulfanyl)acetamide
• N-Cyclohexyl-2-[[1-[2-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl]thio]acetamide
• N-cyclohexyl-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

• Inchi： 1S/C16H18F3N5OS/c17-16(18,19)12-8-4-5-9-13(12)24-15(21-22-23-24)26-10-14(25)20-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,20,25)
• InChI Key： HFRUTMGXQJLXKO-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1N(C2=CC=CC=C2C(F)(F)F)N=NN=1

Computed Properties

• Exact Mass: 385.11841587g/mol
• Monoisotopic Mass: 385.11841587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.85±0.20(Predicted)

Additional information on N-cyclohexyl-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

Comprehensive Overview of N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide (CAS No. 874467-97-7)

The compound N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide, identified by its CAS No. 874467-97-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a tetrazole ring and a trifluoromethyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug development. The tetrazole moiety, a key component of this molecule, is known for its role as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties. This has led to a growing interest in CAS No. 874467-97-7 as a potential intermediate in the synthesis of novel therapeutics targeting inflammation, infectious diseases, and metabolic disorders.

From a synthetic chemistry perspective, the compound's sulfanylacetamide linkage provides a versatile handle for further derivatization, enabling the creation of diverse analogs. This flexibility aligns with the current trend in fragment-based drug discovery, where small, modular building blocks are used to optimize drug candidates. The cyclohexyl group further enhances the molecule's stability and solubility, making it a valuable asset in medicinal chemistry.

Environmental and sustainability concerns have also influenced the research landscape, with scientists exploring greener synthesis routes for N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide. Catalytic methods and solvent-free reactions are being investigated to reduce waste and energy consumption, addressing the broader push for green chemistry in industrial applications.

In the agrochemical sector, the compound's trifluoromethylphenyl unit has shown promise in the development of next-generation pesticides and herbicides. Its ability to disrupt specific biological pathways in pests while minimizing environmental impact aligns with the global demand for sustainable crop protection solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of CAS No. 874467-97-7.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and consistency for research purposes. The availability of high-quality reference standards has further facilitated its adoption in academic and industrial labs worldwide.

As the scientific community continues to explore the potential of N-cyclohexyl-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide, its role in advancing precision medicine and sustainable agriculture is expected to grow. Collaborative efforts between chemists, biologists, and environmental scientists will be crucial in unlocking its full potential while addressing the challenges of scalability and cost-effectiveness.